Cas no 2229152-73-0 (1-2-(3-bromo-4-methoxyphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3-bromo-4-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229152-73-0
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6577349
• PubChem ID: 165946225
• Update Time: 2025-06-23

1-2-(3-bromo-4-methoxyphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromo-4-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• 1-[2-(3-bromo-4-methoxyphenyl)propan-2-yl]cyclopropan-1-amine
• 2229152-73-0
• EN300-1907106

• Inchi： 1S/C13H18BrNO/c1-12(2,13(15)6-7-13)9-4-5-11(16-3)10(14)8-9/h4-5,8H,6-7,15H2,1-3H3
• InChI Key： BXRXJLHDCDMPTO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)C1(CC1)N)OC

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(3-bromo-4-methoxyphenyl)propan-2-ylcyclopropan-1-amine

1-(2-(3-Bromo-4-Methoxyphenyl)Propan-2-yl)Cyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2229152-73-0, known as 1-(2-(3-bromo-4-methoxyphenyl)propan-2-yl)cyclopropan-1-amine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amine group and a substituted phenyl moiety. The presence of a bromine atom and a methoxy group on the aromatic ring adds complexity to its chemical profile, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the potential of cyclopropane-containing compounds in drug design due to their ability to form stable interactions with biological targets. The cyclopropane ring in this molecule is particularly noteworthy, as it introduces strain and rigidity into the structure, which can enhance binding affinity to specific receptors. This property has led to investigations into its role in modulating enzyme activity and receptor signaling pathways.

The substituted phenyl group attached to the cyclopropane ring via a propan-2-yl chain further enhances the molecule's versatility. The bromo and methoxy substituents on the phenyl ring contribute to its electronic and steric properties, which are critical for determining its reactivity and biological activity. Recent research has demonstrated that such substituents can influence the molecule's solubility, permeability, and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, this compound can be prepared through a variety of methods, including coupling reactions and ring-forming techniques. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds within the molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is essential for optimizing its pharmacological properties.

From a pharmacological perspective, 1-(2-(3-bromo-4-methoxyphenyl)propan-2-yl)cyclopropan-1-amine has shown potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug discovery due to their involvement in numerous physiological processes. Early studies suggest that this compound may exhibit selectivity towards certain subtypes of GPCRs, making it a valuable tool for investigating receptor-specific signaling mechanisms.

Moreover, the presence of the cyclopropane ring introduces unique electronic effects that can influence the molecule's interaction with biological systems. For instance, the ring's strained geometry can facilitate π-interactions with aromatic residues in protein binding pockets, enhancing specificity and potency. This feature has led to exploratory studies in anti-inflammatory and antitumor therapies, where selective receptor modulation is key.

In conclusion, 1-(2-(3-bromo-4-methoxyphenyl)propan-2-yl)cyclopropan-1-amine represents a compelling example of how structural complexity can be harnessed to design advanced chemical entities with therapeutic potential. Its unique combination of functional groups and structural motifs positions it as a valuable compound for further research in drug discovery and materials science.